Cas no 42397-31-9 (1-(2-Methyl-1,3-dioxolan-2-yl)pentan-3-one)

1-(2-Methyl-1,3-dioxolan-2-yl)pentan-3-one structure
42397-31-9 structure
Product Name:1-(2-Methyl-1,3-dioxolan-2-yl)pentan-3-one
CAS No:42397-31-9
MF:C9H16O3
MW:172.221543312073
CID:2827219
PubChem ID:13040589
Update Time:2025-04-21

1-(2-Methyl-1,3-dioxolan-2-yl)pentan-3-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methyl-[1,3]dioxolan-2-yl)-pentan-3-one
    • 1-(2-methyl-1,3-dioxolan-2-yl)-3-pentanone
    • 42397-31-9
    • DTXSID90516064
    • 1-(2-Methyl-1,3-dioxolan-2-yl)pentan-3-one
    • Inchi: 1S/C9H16O3/c1-3-8(10)4-5-9(2)11-6-7-12-9/h3-7H2,1-2H3
    • InChI Key: SXWUQEQJUMCCLY-UHFFFAOYSA-N
    • SMILES: O1CCOC1(C)CCC(CC)=O

Computed Properties

  • Exact Mass: 172.109944368Da
  • Monoisotopic Mass: 172.109944368Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 35.5Ų
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